Bequinostatin A
Bequinostatin A
Bequinostatin A is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
151013-37-5
VCID:
VC21156821
InChI:
InChI=1S/C28H24O9/c1-2-3-4-5-11-6-12-7-17(30)21-14(19(12)25(33)20(11)28(36)37)10-16-23(26(21)34)27(35)22-15(24(16)32)8-13(29)9-18(22)31/h6,8-10,17,29-31,33-34H,2-5,7H2,1H3,(H,36,37)
SMILES:
CCCCCC1=C(C(=C2C(=C1)CC(C3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)O)C(=O)O
Molecular Formula:
C28H24O9
Molecular Weight:
504.5 g/mol
Bequinostatin A
CAS No.: 151013-37-5
Cat. No.: VC21156821
Molecular Formula: C28H24O9
Molecular Weight: 504.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bequinostatin A is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 151013-37-5 |
| Molecular Formula | C28H24O9 |
| Molecular Weight | 504.5 g/mol |
| IUPAC Name | 1,6,7,9,11-pentahydroxy-8,13-dioxo-3-pentyl-5,6-dihydrobenzo[a]tetracene-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H24O9/c1-2-3-4-5-11-6-12-7-17(30)21-14(19(12)25(33)20(11)28(36)37)10-16-23(26(21)34)27(35)22-15(24(16)32)8-13(29)9-18(22)31/h6,8-10,17,29-31,33-34H,2-5,7H2,1H3,(H,36,37) |
| Standard InChI Key | RKXRXHADKSOULC-UHFFFAOYSA-N |
| SMILES | CCCCCC1=C(C(=C2C(=C1)CC(C3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)O)C(=O)O |
| Canonical SMILES | CCCCCC1=C(C(=C2C(=C1)CC(C3=C(C4=C(C=C32)C(=O)C5=C(C4=O)C(=CC(=C5)O)O)O)O)O)C(=O)O |
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